Cas no 106-61-6 (Glycerol 1-Acetate (Technical grade))

Glycerol 1-Acetate (Technical grade) Properties

Names and Identifiers

• 1,2,3-Propanetriol,1-acetate
• GLYCERIN TRISTEARATE
• Glycerol 1-Acetate (1-Monoacetin)
• 1-Monoacetin
• 2,3-Dihydroxypropyl acetate
• Acetin, 1-mono-
• Glycerine 1-acetate
• Glycerol 1-acetate
• Glycerol 1-monoacetate
• Glycerol α-monoacetate
• Glyceryl 1-monoacetate
• NSC 35010
• α-Monoacetin
• Glycerin 1-acetate
• glyceryl alpha-monoacetate
• Acetic acid 2,3-dihydroxypropyl
• Acetic acid 2,3-dihydroxypropyl ester
• Glycerol acetate
• 1,3-Propanetriol, 1-acetate
• J-016426
• Acetoglyceride
• UNII-84IK99H5ZH
• NS00020920
• Glycerol, 1-acetate
• WLN: Q1YQ1OV1
• 1,2,3-Propanetriol, 1-acetate
• 84IK99H5ZH
• Acetyl monoglyceride
• 1335-58-6
• HSDB 4285
• Acetic acid monoglyceride
• Glycerin monoacetate
• Mono-acetin
• Glycerol alpha-monoacetate
• EINECS 203-415-7
• Glycerine monoacetate
• NSC35010
• Glycerol monoacetate
• .alpha.-Monoacetin
• SCHEMBL33457
• (+-)-2,3-Dihydroxypropyl acetate
• MG 2:0
• Q27252646
• 1,2,3,-Propanetriol monoacetate
• MFCD00036185
• Glycerol .alpha.-monoacetate
• FT-0621749
• 1,2,3-Propanetriol, acetate
• (+/-)-2,3-DIHYDROXYPROPYL ACETATE
• Monacetin
• alpha-Monoacetin
• Glycerol 1-Acetate (Technical grade)
• Glyceryl monoacetate
• Monoacetyl glycerine
• Acetic acid, monoglyceride
• 1-MONOACETIN [USP IMPURITY]
• SB84223
• AS-44339
• 1,2,3-Propanetriol monoacetate
• EINECS 215-637-1
• acetyl glyceryl ether
• 93713-40-7
• acetic acid 2,3-dihydroxy-propyl ester
• Acetin
• 26446-35-5
• UNII-1NA86SF2H2
• DTXSID4041579
• AKOS027320964
• Glyceryl 1-acetate
• A902062
• 1NA86SF2H2
• EINECS 247-704-6
• Acetin, mono-
• (.+/-.)-2,3-Dihydroxypropyl acetate
• NSC-35010
• 106-61-6
• AI3-24158
• MAG 2:0
• Glyceryl acetate
• 1,2,3-Propanetriol,acetate
• CCRIS 5881
• +Expand

• MDL： MFCD00036185
• InChIKey： KMZHZAAOEWVPSE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3
• SMILES： CC(=O)OCC(CO)O

Computed Properties

• Exact Mass: 134.0579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 134.058
• Heavy Atom Count: 9
• Complexity: 91
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: -1.09730
• PSA: 66.76
• Refractive Index: 1.4157 (estimate)
• Boiling Point: 167.23°C (rough estimate)
• Melting Point: FP: -78 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 107.3ºC
• Color/Form: Colorless \ highly hygroscopic liquid with characteristic odor
• Solubility: Soluble in water \ ethanol, slightly soluble in ether
• Density: 1.2060